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Compound of Interest

Compound Name: 3-Bromo-4-hydroxybenzaldehyde

Cat. No.: B1265673

An In-depth Technical Guide to the Physicochemical Properties and Synthetic Pathway of 3-
Bromo-4-hydroxybenzaldehyde

This guide provides a comprehensive overview of the melting and boiling points of 3-Bromo-4-
hydroxybenzaldehyde, detailed experimental protocols for their determination, and a
summary of a common synthetic route. This document is intended for researchers, scientists,
and professionals in the field of drug development.

Physicochemical Data of 3-Bromo-4-
hydroxybenzaldehyde

The melting and boiling points are critical physical constants for the identification and purity
assessment of a chemical compound.

Property Value
Melting Point 125-135 °C
Boiling Point Approximately 261.3 °C (Predicted)[1]

Note: The reported melting point varies slightly across different sources, with ranges such as
130-135 °C[1][2][3], 126 °C[4], 125.0 to 129.0 °C[4], 125-128 °C[5], and 125.00 °CJ[6] being
cited.
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Experimental Protocols for Physical Property
Determination

Accurate determination of melting and boiling points is fundamental in chemical analysis.

Standard laboratory procedures are detailed below.

Melting Point Determination (Capillary Method)

The capillary method is a common and reliable technique for determining the melting point of a

solid organic compound.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)[8][9]

Capillary tubes (sealed at one end)[10]

Thermometer

Mortar and pestle (for sample preparation)

Procedure:

Sample Preparation: A small amount of the dry, finely powdered 3-Bromo-4-
hydroxybenzaldehyde is introduced into the open end of a capillary tube. The tube is then
tapped gently to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.
[8][10]

Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.[10]

Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating
can be used to approximate the melting point, followed by a slower, more precise
measurement (1-2 °C per minute) as the expected melting point is approached.[9]

Data Recording: The temperature at which the first liquid appears and the temperature at
which the entire sample becomes liquid are recorded as the melting point range.[9]
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Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient technique for determining the boiling point of a small
quantity of liquid.

Apparatus:

Thiele tube

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating bath liquid
Procedure:

o Sample Preparation: A small amount of the liquid is placed in the small test tube. A capillary
tube, with its sealed end uppermost, is then placed inside the test tube containing the liquid.
[11][12]

o Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb. This assembly is then clamped within a Thiele tube
containing mineral oil, making sure the heating oil level is appropriate for circulation.[11][12]

e Heating and Observation: The side arm of the Thiele tube is gently heated, causing the oil to
circulate and heat the sample uniformly.[11] As the boiling point is approached, a steady
stream of bubbles will emerge from the open end of the capillary tube.[11]

o Data Recording: The heat source is removed, and the temperature at which the bubbling
stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[11]

Synthesis of 3-Bromo-4-hydroxybenzaldehyde
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A common method for the synthesis of 3-Bromo-4-hydroxybenzaldehyde involves the
bromination of p-hydroxybenzaldehyde.[13]
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Caption: Synthesis of 3-Bromo-4-hydroxybenzaldehyde via bromination.

An alternative approach to improve yield and reduce by-products involves a two-step process
starting with the acetal protection of p-hydroxybenzaldehyde, followed by bromination and then

hydrolysis to yield the final product.[13]
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Caption: Improved synthesis workflow with acetal protection.

Biological Activity Context

Recent studies have explored the biological activities of related compounds. For instance, 3-
bromo-4,5-dihydroxybenzaldehyde has been shown to protect skin cells against oxidative
damage by activating the Nrf2/HO-1 pathway.[14]
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Caption: Nrf2/HO-1 signaling pathway activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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